Cas no 70644-19-8 (9-methylbenzo[pqr]tetraphene)

• Product Name: 9-methylbenzo[pqr]tetraphene
• CAS No: 70644-19-8
• MF: C₂₁H₁₄
• MW: 266.335865497589
• CID: 1745507
• PubChem ID: 51117
• Update Time: 2025-04-21

9-methylbenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

• 9-methylbenzo[pqr]tetraphene
• benzo[a]pyrene, 9-methyl-
• 9-Methylbenzo[a]pyrene
• DB-197641
• CCRIS 2442
• DTXSID20220925
• BRN 2370818
• BENZO(a)PYRENE, 9-METHYL-
• 9-METHYLBENZO[A]PYRENE STANDARD SOLUTION
• 5LE42ZQ3QS
• 70644-19-8
• 9-Methylbenzo(a)pyrene

• Inchi： 1S/C21H14/c1-13-5-6-16-12-17-8-7-14-3-2-4-15-9-10-18(19(16)11-13)21(17)20(14)15/h2-12H,1H3
• InChI Key： PPGFLJQLUCRDDM-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(=CC=C1C1C=C(C)C=CC=1C=3)C=24

Computed Properties

• Exact Mass: 266.10962
• Monoisotopic Mass: 266.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.254
• Boiling Point: 479.4°C at 760 mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.853
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes